Calcium Hydroxide
Calcium Hydroxide
Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999)
Calcium dihydroxide is a calcium hydroxide. It has a role as an astringent.
A white powder prepared from lime that has many medical and industrial uses. It is in many dental formulations, especially for root canal filling.
Calcium dihydroxide is a calcium hydroxide. It has a role as an astringent.
A white powder prepared from lime that has many medical and industrial uses. It is in many dental formulations, especially for root canal filling.
Brand Name:
Vulcanchem
CAS No.:
1305-62-0
VCID:
VC0046879
InChI:
InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2
SMILES:
[OH-].[OH-].[Ca+2]
Molecular Formula:
Ca(OH)2
CaH2O2
CaH2O2
Molecular Weight:
74.09 g/mol
Calcium Hydroxide
CAS No.: 1305-62-0
Reference Standards
VCID: VC0046879
Molecular Formula: Ca(OH)2
CaH2O2
Molecular Weight: 74.09 g/mol
CAS No. | 1305-62-0 |
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Product Name | Calcium Hydroxide |
Molecular Formula | Ca(OH)2 CaH2O2 |
Molecular Weight | 74.09 g/mol |
IUPAC Name | calcium;dihydroxide |
Standard InChI | InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2 |
Standard InChIKey | AXCZMVOFGPJBDE-UHFFFAOYSA-L |
Impurities | Calcium carbonate, magnesium salts, iron. |
SMILES | [OH-].[OH-].[Ca+2] |
Canonical SMILES | [OH-].[OH-].[Ca+2] |
Boiling Point | Decomposes (NIOSH, 2016) Decomposes |
Colorform | Crystals or soft granules or powder Soft, hexagonal crystals Rhombic, trigonal, colorless crystals Soft, white crystalline powder White powder [Note: Readily absorbs CO2 from the air to form calcium carbonate] |
Density | 2.24 at 68 °F (USCG, 1999) Approximately 2.2 g/cu cm Relative density (water = 1): 2.2 2.24 |
Flash Point | /Calcium Hydroxide is/ non flammable |
Melting Point | 1076 °F (Decomposes) (Loses H2O) (NIOSH, 2016) 1076 °F (decomposes) (loses water) 1076°F (decomposes) (loses H2O) 1076°F (Decomposes) (Loses H2O) |
Physical Description | Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999) White powder COLOURLESS CRYSTALS OR WHITE POWDER. White, odorless powder. White, odorless powder. [Note: Readily absorbs CO2 from the air to form calcium carbonate.] |
Description | Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999) Calcium dihydroxide is a calcium hydroxide. It has a role as an astringent. A white powder prepared from lime that has many medical and industrial uses. It is in many dental formulations, especially for root canal filling. |
Shelf Life | Readily absorbs carbon dioxide from air forming calcium carbonate. |
Solubility | 0.2 % at 32° F (NIOSH, 2016) Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol In water, 1730 mg/L at 20 °C In water, 0.160 g/100 g water at 20 °C Very slightly soluble in boiling water. Insoluble in alcohol. Soluble in acid Soluble in glycerol, sugar or ammonium chloride solution; soluble in acids with evolution of much heat Solubility in water: none (32°F): 0.2% |
Synonyms | Calcium hydroxide (8CI); A-Rock; BTTE; Biocalc; CH 2N; CLS-B; Cal-Z; Calbit; Calbreed; Calcicure; Calcium Hydroxide Plus Points; Calcium dihydroxide; Caldic 1000; Caldic 2000; Calen; Calvit; Carboxide; Ecolomaster; HA 20; HA 20 (hydroxide); HP-XL; Hi |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
PubChem Compound | 14777 |
Last Modified | Nov 11 2021 |
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